Cas no 899729-65-8 (ethyl 4-{(3,4-dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-{(3,4-dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899729-65-8
• MF: C₂₃H₂₃N₃O₇
• MW: 453.444626092911
• CID: 5486725
• Update Time: 2025-11-06

ethyl 4-{(3,4-dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[2-(3,4-dimethoxyanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate
• ethyl 4-{(3,4-dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C23H23N3O7/c1-4-32-23(29)22-19(13-21(28)26(25-22)16-8-6-5-7-9-16)33-14-20(27)24-15-10-11-17(30-2)18(12-15)31-3/h5-13H,4,14H2,1-3H3,(H,24,27)
• InChI Key： MJIQZNQSMGCMKZ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C=C1OCC(NC1=CC=C(OC)C(OC)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on ethyl 4-{(3,4-dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

Introduction to Ethyl 4-{(3,4-Dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS No. 899729-65-8)

Ethyl 4-{(3,4-dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS No. 899729-65-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines and is characterized by its unique structural features, including a pyridazine ring, a phenyl group, and a carbamoylmethoxy substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of ethyl 4-{(3,4-dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate involves several steps, typically starting from readily available starting materials. The key steps include the formation of the pyridazine ring, the introduction of the phenyl and carbamoylmethoxy groups, and the final esterification to form the ethyl ester. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both research and industrial applications.

In terms of its biological activity, ethyl 4-{(3,4-dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, it has been evaluated for its anti-inflammatory properties and has shown significant activity in reducing inflammation in vitro. Additionally, preliminary studies suggest that this compound may have antitumor effects by inhibiting cell proliferation and inducing apoptosis in cancer cells.

The pharmacokinetic properties of ethyl 4-{(3,4-dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate are also an important area of research. Early studies indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as a therapeutic agent. However, further investigations are needed to fully understand its metabolism and excretion pathways in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of ethyl 4-{(3,4-dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate in treating various conditions. These trials aim to provide comprehensive data on its therapeutic potential and any potential side effects. Preliminary results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In addition to its therapeutic applications, ethyl 4-{(3,4-dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate is also being studied for its use as a research tool in understanding biological processes. Its ability to modulate specific targets makes it a valuable compound for probing signaling pathways and validating new drug targets.

The structural diversity of pyridazines like ethyl 4-{(3,4-dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate has led to extensive exploration of their derivatives for various applications. Researchers are continuously modifying the structure to enhance its potency and selectivity for specific targets. This ongoing research is expected to yield new compounds with improved therapeutic profiles.

In conclusion, ethyl 4-{(3,4-dimethoxyphenyl)carbamoylmethoxy}-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS No. 899729-65-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important subject of ongoing studies aimed at developing new therapeutic agents and advancing our understanding of biological processes.